2-[2-(4-Methoxyphenyl)ethyl]nicotinic acid

• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c1-19-12-7-4-11(5-8-12)6-9-14-13(15(17)18)3-2-10-16-14/h2-5,7-8,10H,6,9H2,1H3,(H,17,18)
• InChI Key: FOVGXLBHPDGJCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC2=C(C=CC=N2)C(=O)O

Description

2-[2-(4-Methoxyphenyl)ethyl]nicotinic acid is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% Pd/C (2.21 g, 2.08 mmole) was added to a solution of 2-[2-(4-methoxyphenyl)ethenyl]nicotinic acid (5.31 g, 20.80 mmole) and 1.0 N NaOH (23 mL, 23 mmole) in H2O (81 mL), and the mixture was shaken at RT under H2 (50 psi) on a Parr apparatus. After 4.5 hr, the mixture was filtered through celite®, and the filtrate was acidified to pH 5 with glacial acetic acid. The solid was collected by suction filtration, washed with H2O, and dried in high vacuum at 45° C. to afford the title compound (4.50 g, 84%) as an off-white solid: 1H NMR (400 MHz, DMSO-d6) δ 8.65 (dd. J=4.7, 1.7 Hz, 1H), 8.15 (dd, J=7.8, 1.7 Hz, 1H), 7.35 (dd, J=7.8, 4.7 Hz, 1H), 7.13 (d, J=8.5 Hz, 2H), 6.84 (d, J=8.5 Hz, 2H), 3.71 (s, 3H), 3.25-3.40 (m, 2H), 2.82-2.93 (m, 2H).